Cas no 1160556-63-7 (2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl)

• Product Name: 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl
• CAS No: 1160556-63-7
• MF: C₁₆H₁₉BrN₂
• MW: 319.239463090897
• MDL: MFCD27978384
• CID: 4726612
• PubChem ID: 68091161
• Update Time: 2025-05-30

2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl
• CS-0106218
• 2,6-Bis(dimethylamino)-2''-bromo-1,1''-biphenyl
• 2-(2-bromophenyl)-1-N,1-N,3-N,3-N-tetramethylbenzene-1,3-diamine
• SCHEMBL10280911
• MFCD27978384
• 96% pound HPLC pound(c)
• 1160556-63-7
• DTXSID701189907
• 2a(2)-Bromo-N2,N2,N6,N6-tetramethyl[1,1a(2)-biphenyl]-2,6-diamine

• MDL： MFCD27978384
• Inchi： 1S/C16H19BrN2/c1-18(2)14-10-7-11-15(19(3)4)16(14)12-8-5-6-9-13(12)17/h5-11H,1-4H3
• InChI Key： XLVOBPSJQPPHPA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(=CC=CC=1N(C)C)N(C)C

Computed Properties

• Exact Mass: 318.07316g/mol
• Monoisotopic Mass: 318.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 4.5

Additional information on 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl

Introduction to 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl (CAS No. 1160556-63-7) and Its Emerging Applications in Chemical Biology

2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl, identified by the chemical abstracts service number CAS No. 1160556-63-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative features a brominated aromatic core flanked by dimethylamino substituents, making it a versatile scaffold for further functionalization and exploration of its biological properties.

The molecular structure of 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl consists of two phenyl rings connected at the ortho positions (1,1'-biphenyl) with a bromine atom at the 2'-position and two dimethylamino groups at the 2,6-positions. This arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable for designing novel bioactive compounds. The presence of electron-donating dimethylamino groups enhances the electrophilicity of the aromatic system, while the bromine atom serves as a reactive handle for further chemical modifications via cross-coupling reactions.

In recent years, this compound has been extensively studied for its potential applications in medicinal chemistry and materials science. The biphenyl core is a common motif in many biologically active molecules, including pharmaceuticals and organic semiconductors. The dimethylamino groups not only improve solubility but also modulate the binding affinity of the compound to biological targets. Additionally, the bromine substituent allows for facile introduction of other functional groups, enabling the synthesis of a diverse library of derivatives.

One of the most promising areas of research involving 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl is its utility as a building block in drug discovery. The compound’s ability to undergo palladium-catalyzed cross-coupling reactions makes it an ideal precursor for constructing more complex heterocyclic structures. These reactions are widely employed in the synthesis of small-molecule inhibitors targeting various disease-related proteins. For instance, recent studies have demonstrated its use in generating bisphenyl-based kinase inhibitors, which exhibit potent activity against cancer cell lines.

Moreover, the electron-rich nature of 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl has been exploited in the development of organic electronic materials. The dimethylamino groups enhance charge transport properties, making this compound a candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other optoelectronic devices. Researchers have reported its incorporation into π-conjugated polymers that exhibit high thermal stability and tunable emission characteristics.

Recent advances in computational chemistry have further facilitated the exploration of 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl’s potential applications. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in protein binding pockets, suggesting its suitability as a scaffold for designing enzyme inhibitors. These insights have guided experimental efforts to optimize its binding affinity and selectivity against target enzymes involved in metabolic pathways relevant to neurological disorders.

The synthesis of 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl involves multi-step organic transformations that highlight its synthetic versatility. A common synthetic route begins with the bromination of 1-bromo-4-methoxybenzene followed by condensation with dimethylamine derivatives under basic conditions. Subsequent purification steps yield the desired product with high purity and yield. This synthetic accessibility has made it a popular choice for academic and industrial researchers alike.

The biological activity of CAS No. 1160556-63-7 has been systematically investigated in several preclinical studies. Initial screenings have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases implicated in inflammation and cancer progression. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. Additionally, preliminary toxicity studies indicate that 2,6-Bis(dimethylamino)-2'-bromo-1,1'-biphenyl is well-tolerated at moderate doses, suggesting its safety profile warrants further clinical development.

The future prospects for CAS No. 1160556-63-7 are promising as new methodologies continue to emerge in chemical biology and drug discovery. Advances in flow chemistry have enabled scalable synthesis of this compound and its derivatives under controlled conditions. Furthermore, machine learning-assisted virtual screening is being employed to identify novel analogs with enhanced biological activity. These innovations are expected to accelerate the translation of laboratory discoveries into clinical applications.

In conclusion,CAS No 1160556-63-7 represents a valuable asset in modern chemical biology research due to its structural versatility and functional diversity. Its role as a scaffold for drug development and material science applications underscores its importance as an intermediate compound with broad utility across multiple disciplines.